Cas no 66920-31-8 (Isoquinoline, 1-(1-naphthalenyl)-)

• Product Name: Isoquinoline, 1-(1-naphthalenyl)-
• CAS No: 66920-31-8
• MF: C₁₉H₁₃N
• MW: 255.313224554062
• CID: 1714333
• PubChem ID: 3838254
• Update Time: 2025-04-21

Isoquinoline, 1-(1-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1-(1-naphthalenyl)-
• 1-naphthalen-1-ylisoquinoline
• naphthylisoquinoline
• 66920-31-8
• 1-(NAPHTHALEN-1-YL)ISOQUINOLINE
• DTXSID10397135
• SCHEMBL158912

• Inchi： 1S/C19H13N/c1-3-9-16-14(6-1)8-5-11-18(16)19-17-10-4-2-7-15(17)12-13-20-19/h1-13H
• InChI Key： YGRSXJJORLXYPT-UHFFFAOYSA-N
• SMILES： N1C=CC2C=CC=CC=2C=1C1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 255.10489
• Monoisotopic Mass: 255.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Naphthylisoquinolines